Cas no 1464-96-6 (Et ester-2,6-Dimethoxybenzoic acid)

• Product Name: Et ester-2,6-Dimethoxybenzoic acid
• CAS No: 1464-96-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 2022390
• PubChem ID: 2825120
• Update Time: 2025-07-23

Et ester-2,6-Dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Et ester-2,6-Dimethoxybenzoic acid
• ethyl 2,6-dimethoxybenzoate
• SCHEMBL10455857
• IDI1_015646
• 1464-96-6
• SR-01000645039-1
• 2,6-Dimethoxybenzoic acid ethyl ester
• MFCD00075808
• DTXSID40385025
• AKOS008947990
• CS-0334052
• Maybridge3_004259
• FE66935
• HMS1443B13
• CCG-56054
• Benzoic acid, 2,6-dimethoxy-, ethyl ester
• DTXCID50336048

• Inchi： 1S/C11H14O4/c1-4-15-11(12)10-8(13-2)6-5-7-9(10)14-3/h5-7H,4H2,1-3H3
• InChI Key： WWIQFGKXLFJMKM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Et ester-2,6-Dimethoxybenzoic acid

Recent Advances in the Study of Et ester-2,6-Dimethoxybenzoic Acid (CAS: 1464-96-6)

Et ester-2,6-Dimethoxybenzoic acid (CAS: 1464-96-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its esterified form of 2,6-dimethoxybenzoic acid, has recently garnered attention due to its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, including the presence of methoxy groups and an ester linkage, make it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of Et ester-2,6-Dimethoxybenzoic acid, as well as its derivatives. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's role as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to modify the ester group, resulting in derivatives with enhanced bioavailability and reduced toxicity. The study also reported that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways.

Another significant development involves the application of Et ester-2,6-Dimethoxybenzoic acid in the field of antimicrobial research. A 2024 study in the European Journal of Pharmaceutical Sciences demonstrated that derivatives of this compound exhibit promising activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for the development of novel antimicrobial agents to combat drug-resistant infections.

In addition to its biological activities, Et ester-2,6-Dimethoxybenzoic acid has also been investigated for its potential in material science. A recent publication in ACS Applied Materials & Interfaces (2024) explored its use as a building block for the synthesis of organic semiconductors. The study revealed that the compound's aromatic core and ester functionality contribute to favorable electronic properties, making it a candidate for use in organic electronic devices. This interdisciplinary application underscores the versatility of this chemical entity.

Despite these promising findings, challenges remain in the optimization of Et ester-2,6-Dimethoxybenzoic acid for clinical and industrial applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's multifaceted utility positions it as a valuable tool in both pharmaceutical and material science research.

In conclusion, recent studies on Et ester-2,6-Dimethoxybenzoic acid (CAS: 1464-96-6) highlight its potential as a versatile intermediate in drug discovery and material science. Its applications span anti-inflammatory and antimicrobial therapies, as well as organic electronics, demonstrating its broad relevance in contemporary research. Further investigations are warranted to fully exploit its potential and overcome existing limitations.